2-({3-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}thio)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 5-amino-N-(2,4-dimethylphenyl)-1-[[5-methyl-2-(4-propan-2-yloxyphenyl)-1,3-oxazol-4-yl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C25H28N6O3/c1-14(2)33-19-9-7-18(8-10-19)25-28-21(17(5)34-25)13-31-23(26)22(29-30-31)24(32)27-20-11-6-15(3)12-16(20)4/h6-12,14H,13,26H2,1-5H3,(H,27,32)
• InChI Key: GYYNXQMHLKUFLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(N(N=N2)CC3=C(OC(=N3)C4=CC=C(C=C4)OC(C)C)C)N)C
• Molecular Formula: C25H28N6O3
• Molecular Weight: 460.5 g/mol

Description

2-({3-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}thio)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H28N6O3 and its molecular weight is 460.538. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• Research Context : A series of phthalazine derivatives, including compounds similar to the queried chemical, were synthesized and evaluated for antitumor activity. These compounds showed promising results against several cancer cell lines, highlighting their potential in cancer treatment (Xin, Meng, Liu, & Zhang, 2018).

Synthesis Process

• Research Context : The synthesis process of compounds related to the queried chemical was described, highlighting the practicality and efficiency of the synthesis method. This research is crucial for the large-scale production of such compounds (Guillaume, Cuypers, Vervest, Smaele, & Leurs, 2003).

Antibacterial, Antifungal, and Anthelmintic Activity

• Research Context : Research on derivatives of the queried compound revealed significant biological activities, including antibacterial, antifungal, and anthelmintic properties. These findings are significant for the development of new treatments in these areas (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).

Potential Pesticide Applications

• Research Context : N-derivatives of a similar compound have been characterized and proposed as potential pesticides. Their properties suggest their suitability in agricultural applications (Olszewska, Tarasiuk, & Pikus, 2011).

Antibacterial Activities of Oxazolidinones

• Research Context : Novel piperazinylaryloxazolidinones possessing heteroaryl groups, structurally similar to the queried compound, were synthesized and displayed superior antibacterial activities, indicating their potential in antimicrobial therapy (Srivastava, Jain, Solanki, Soni, Valani, Gupta, Mishra, Takale, Kapadnis, Patel, Pandya, & Patel, 2008).

Antiarrhythmic Activity

• Research Context : Ranolazine, a compound with a structure similar to the queried chemical, was investigated for its potential in the treatment of atrial fibrillation. The study suggested that ranolazine might have antiarrhythmic activity, warranting further research (Hancox & Doggrell, 2010).

ACAT-1 Inhibitor for Incurable Diseases

• Research Context : A compound structurally related to the queried chemical was identified as a potent inhibitor of human ACAT-1, suggesting its potential use in treating diseases involving ACAT-1 overexpression (Shibuya, Kawamine, Ozaki, Ohgiya, Edano, Yoshinaka, & Tsunenari, 2018).

Antimicrobial and Anticancer Activities

• Research Context : Synthesized acetamide derivatives related to the queried compound were evaluated for antimicrobial and anticancer activities, showing significant results in both areas (Mehta, Kumar, Marwaha, Narasimhan, Ramasamy, Lim, Shah, & Mani, 2019).

Anti-Inflammatory Activity

• Research Context : Derivatives of a similar compound demonstrated significant anti-inflammatory activity, indicating their potential in treating inflammatory conditions (Sunder & Maleraju, 2013).